Cas no 879934-84-6 (ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoate)

• Product Name: ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoate
• CAS No: 879934-84-6
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 3101715
• PubChem ID: 16433411
• Update Time: 2025-07-19

ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(6,7-dimethoxy-1-oxo-1,3-dihydro-2H-isoindol-2-yl)benzoate
• AKOS002221676
• F3161-0195
• Z234891946
• 879934-84-6
• VU0510872-1
• ethyl 4-(6,7-dimethoxy-1-oxoisoindolin-2-yl)benzoate
• ethyl 4-(4,5-dimethoxy-3-oxo-1H-isoindol-2-yl)benzoate
• ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoate

• Inchi： 1S/C19H19NO5/c1-4-25-19(22)12-5-8-14(9-6-12)20-11-13-7-10-15(23-2)17(24-3)16(13)18(20)21/h5-10H,4,11H2,1-3H3
• InChI Key： JJZSMWVYIQWUKC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2=C1C(N(C1C=CC(C(=O)OCC)=CC=1)C2)=O)OC

Computed Properties

• Exact Mass: 341.12632271Da
• Monoisotopic Mass: 341.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.1Ų

Additional information on ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoate

Introduction to Ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoate (CAS No. 879934-84-6)

Ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoate, with the CAS number 879934-84-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key functional groups, including dimethoxy and 1-oxo substituents, which contribute to its unique chemical properties and potential applications in drug discovery.

The< strong>Ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoate molecule is characterized by a benzoate backbone conjugated with an isoindole ring system. The isoindole moiety is particularly noteworthy due to its presence in numerous bioactive natural products and pharmacologically relevant compounds. The presence of the 6,7-dimethoxy group enhances the lipophilicity of the molecule, which is often a desirable property for oral bioavailability. Additionally, the 1-oxo group introduces a polar moiety that can interact favorably with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, isoindole derivatives have emerged as a particularly promising class of molecules due to their diverse biological activities. Studies have shown that isoindole-based compounds can exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects. The< strong>Ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoate, with its unique structural features, is being explored as a potential lead compound in these efforts.

The synthesis of< strong>Ethyl 4-(6,7-dimethoxy-1-oxo-2,3-dihydro-1H-isoindol-2-y]benzoate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The key steps typically include the formation of the isoindole ring system followed by functionalization at the benzoate moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds with high efficiency and selectivity. These synthetic strategies not only showcase the ingenuity of organic chemists but also underscore the importance of innovative approaches in drug development.

The pharmacological profile of< strong>Ethyl 4-(6,7-dimethoxy-l-oxo--2,3-dihydro-lH--isoindol--2-y]benzoate is under active investigation in several academic and industrial laboratories. Preliminary studies have indicated that this compound exhibits notable interactions with various biological targets. For instance, it has been observed to modulate enzyme activity and receptor binding in cell-based assays. These findings are particularly intriguing given the growing interest in targeted therapies that leverage small-molecule inhibitors.

The< strong>Ethyl 4-(6,7-dimethoxy-l-oxo--2,3-dihydro-lH--isoindol--2-y]benzoate molecule also holds potential for further derivatization to generate libraries of analogs with enhanced or modified biological activities. By strategically modifying substituents on the benzoate or isoindole rings, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This approach aligns with the broader trend in drug discovery towards structure-based design and rational optimization.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between< strong>Ethyl 4-(6,7-dimethoxy-l-oxo--2,3-dihydro-lH--isoindol--2-y]benzoate and its biological targets. These tools allow researchers to predict binding affinities and identify key interaction sites with high accuracy. Such insights are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

In conclusion,< strong>Ethyl 4-(6,7-dimethoxy-l-oxo--2,l3-dihydro-lH--isoindol--2-y]benzoate represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The ongoing research into this compound underscores its potential as a therapeutic agent and highlights the importance of innovative synthetic and analytical techniques in drug discovery. As our understanding of its properties continues to evolve, it is likely that< strong>Ethyl 4-(6,l7-dimethoxy-l-oxo--l,l3-dihydro-lH--isoindol--l-y]benzoate will play an increasingly important role in developing novel treatments for various diseases.